Cas no 173353-34-9 (1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate)

• Product Name: 1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate
• CAS No: 173353-34-9
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 111592
• PubChem ID: 4321804
• Update Time: 2025-10-24

1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate
• (1-benzyl-2,5-dioxopyrrolidin-3-yl) acetate
• 2,5-Pyrrolidinedione,3-(acetyloxy)-1-(phenylmethyl)-
• 1-BENZYL-2,5-DIOXO-PYRROLIDIN-3-YL ACETATE
• 1-Benzyl-2,5-Dioxo-Pyrrolidin-3-Yl Acetate(WX625016)
• Acetic acid 1-benzyl-2,5-dioxo-pyrrolidin-3-yl ester
• 1-Benzyl-2,5-dioxopyrrolidin-3-ylacetate
• AM805574
• 173353-34-9
• 1-BENZYL-2,5-DIOXO-PYRROLIDIN-3-YLACETATE
• DTXSID80401910

• MDL： MFCD03426125
• Inchi： 1S/C13H13NO4/c1-9(15)18-11-7-12(16)14(13(11)17)8-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： BMIVTLPISDRDHK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(N(CC2C=CC=CC=2)C(C1)=O)=O

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate

1-Benzyl-2,5-Dioxopyrrolidin-3-yl Acetate: A Comprehensive Overview

1-Benzyl-2,5-dioxopyrrolidin-3-yl acetate (CAS No. 173353-34-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzyl group attached to a dioxopyrrolidine ring and an acetate moiety, has garnered attention due to its potential applications in drug design and synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics.

The dioxopyrrolidine core of this compound is a well-known structural motif in organic synthesis, often utilized for its stability and versatility. The benzyl group attached to the nitrogen atom further enhances the compound's reactivity and selectivity in various chemical transformations. Researchers have explored the use of 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate in the construction of complex molecules, including those with potential medicinal properties. For instance, recent findings suggest that this compound could serve as a precursor for the synthesis of inhibitors targeting specific enzymes involved in disease pathways.

One of the most notable advancements involving 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate is its application in peptide coupling reactions. The acetate group plays a critical role in facilitating these reactions by acting as a leaving group, enabling the formation of amide bonds—a key step in peptide synthesis. This has led to its use in the development of peptide-based vaccines and therapeutic agents. Moreover, the compound's ability to undergo various modifications has made it a valuable tool in medicinal chemistry.

Recent studies have also focused on the stereochemical properties of 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate, particularly its enantiomeric purity and its impact on biological activity. Researchers have demonstrated that the stereochemistry of this compound can significantly influence its interaction with biological targets, making it a promising candidate for enantioselective synthesis strategies. This has opened new avenues for exploring its potential in chiral drug discovery.

In terms of synthesis, 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate can be prepared through a variety of methods, including nucleophilic acyl substitution and ring-closing reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for research and development purposes. The development of efficient synthetic routes has further enhanced its utility in both academic and industrial settings.

From an applications perspective, 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate has found use in diverse areas such as materials science and biotechnology. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic processes. Additionally, recent research has highlighted its potential as a building block for constructing advanced materials with tailored properties.

The safety and environmental impact of 1-benzyl-2,5-dioxopyrrolidin-3-yl acetate have also been subjects of recent investigations. Studies suggest that this compound exhibits low toxicity under standard experimental conditions; however, further research is required to fully understand its long-term effects on human health and ecosystems.

In conclusion, 1-benzyl-2,5-dioxopyrrolidin-3-y Acetate (CAS No. 173353–34–9) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and insights into this compound's properties, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.